2-({[4-(4-acetylphenyl)-1-piperazinyl]acetyl}amino)-N,N,4-trimethyl-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-[[2-[4-(4-acetylphenyl)piperazin-1-yl]acetyl]amino]-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C21H27N5O3S/c1-14-19(20(29)24(3)4)30-21(22-14)23-18(28)13-25-9-11-26(12-10-25)17-7-5-16(6-8-17)15(2)27/h5-8H,9-13H2,1-4H3,(H,22,23,28)
• InChI Key: BGXAUXXPVITUGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)C(=O)C)C(=O)N(C)C
• Molecular Formula: C21H27N5O3S
• Molecular Weight: 429.5 g/mol

Description

2-({[4-(4-acetylphenyl)-1-piperazinyl]acetyl}amino)-N,N,4-trimethyl-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C21H27N5O3S and its molecular weight is 429.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 429.18346091 g/mol and the complexity rating of the compound is 630. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Microwave-assisted Synthesis and Biological Activities : Research includes microwave-assisted synthesis of hybrid molecules containing various acid moieties, exploring their antimicrobial, antilipase, and antiurease activities. Compounds synthesized through these methods have shown promising activities against a range of microorganisms, suggesting potential applications in developing new antimicrobial agents (Başoğlu et al., 2013).
• Supramolecular Associations : Investigations into the supramolecular associations of certain piperazin-1-ium salts reveal insights into crystallographic polymorphs, highlighting the importance of structural analysis in understanding the material properties of chemical compounds (Jotani et al., 2018).

Antimicrobial and Anticancer Properties

• Antimicrobial Screening : Synthesis of 1,3,4-thiadiazoles, 1,2,4-triazoles, and 1,3,4-oxadiazoles containing the piperazine nucleus and their screening for antibacterial activity have identified several compounds with moderate efficacy against common pathogens, indicating potential for therapeutic applications (Deshmukh et al., 2017).
• Anticancer Activity : New thiophene, thiazolyl-thiophene, and thienopyridine derivatives have been synthesized and evaluated for their anticancer activity, demonstrating the potential for developing novel anticancer agents (Atta & Abdel‐Latif, 2021).

Synthesis and Application in Dyeing and Fabrics

• Dye Synthesis and Biological Activity : Novel arylazothiazole disperse dyes containing selenium have been synthesized for dyeing polyester fibers, with evaluations indicating their potential application in creating sterile and biologically active fabrics for various life applications, alongside their antioxidant, antitumor, and antimicrobial properties (Khalifa et al., 2015).